Cas no 6294-51-5 (2(3H)-Thiazolethione,5-amino-)

2(3H)-Thiazolethione,5-amino- is a heterocyclic organic compound featuring a thiazolethione core substituted with an amino group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both thione and amino functionalities enhances its versatility in nucleophilic and electrophilic reactions, facilitating the construction of complex molecular frameworks. Its stability under standard conditions and compatibility with various synthetic protocols further underscore its utility in medicinal chemistry and material science. Researchers value this compound for its potential in developing biologically active molecules, including antimicrobial and antitumor agents, due to its distinct electronic and steric properties.

2(3H)-Thiazolethione,5-amino- structure

Product Name:2(3H)-Thiazolethione,5-amino-

CAS No:6294-51-5

MF:C₃H₄N₂S₂

MW:132.207257270813

CID:524206

Update Time:2026-04-29

2(3H)-Thiazolethione,5-amino- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Thiazolethione,5-amino-
- 5-amino-3H-1,3-thiazole-2-thione
- 5-AMINOTHIAZOLE-2-THIOL
- 5-amino-1,3-thiazole-2-thiol
- 5-amino-2-mercaptothiazole
- 5-aminothiazole-2-mercaptan
- 5-Amino-thiazole-2-thiol
- AC1NB8CB
- CTK8D4135
- NSC9442
- SBB069225
- SC1350
- SureCN1151555
- Inchi： InChI=1S/C3H4N2S2/c4-2-1-5-3(6)7-2/h1H,4H2,(H,5,6)
- InChI Key： RYFCSYHXNOKHCK-UHFFFAOYSA-N
- SMILES： C1=C(N)SC(=N1)S

Computed Properties

Exact Mass: 131.98172
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0

Experimental Properties

Density: 1.58
Boiling Point: 239 ºC
Flash Point: 98 ºC
PSA: 38.05
LogP: 1.96910

2(3H)-Thiazolethione,5-amino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523145-5g	5-Aminothiazole-2-thiol	6294-51-5	97%	5g	$416	2023-01-04
Alichem	A059002913-5g	5-Aminothiazole-2-thiol	6294-51-5	97%	5g	$917.28	2022-03-31
Alichem	A059002913-10g	5-Aminothiazole-2-thiol	6294-51-5	97%	10g	$1820.00	2023-09-01
Alichem	A059002913-25g	5-Aminothiazole-2-thiol	6294-51-5	97%	25g	$2640.00	2023-09-01
Ambeed	A158377-5g	5-Aminothiazole-2-thiol	6294-51-5	97%	5g	$402.0	2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643957-5g	5-Aminothiazole-2(3H)-thione	6294-51-5	98%	5g	￥4066.00	2024-05-06
Crysdot LLC	CD11084429-5g	5-Aminothiazole-2-thiol	6294-51-5	97%	5g	$874	2024-07-18